Cas no 1019558-55-4 (2-(Benzylaminomethyl)-4-bromo-1-fluorobenzene)

• Product Name: 2-(Benzylaminomethyl)-4-bromo-1-fluorobenzene
• CAS No: 1019558-55-4
• MF: C₁₄H₁₃BrFN
• MW: 294.162126302719
• MDL: MFCD11140720
• CID: 1131388
• PubChem ID: 28432622
• Update Time: 2025-04-20

2-(Benzylaminomethyl)-4-bromo-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• N-[(5-bromo-2-fluorophenyl)methyl]-1-phenylmethanamine
• 2-(Benzylaminomethyl)-4-bromo-1-fluorobenzene;
• 2-(BenzylaMinoMethyl)-4-broMo-1-fluorobenzene
• BENZYL[(5-BROMO-2-FLUOROPHENYL)METHYL]AMINE
• MFCD11140720
• Benzenemethanamine, 5-bromo-2-fluoro-N-(phenylmethyl)-
• N-Benzyl-1-(5-bromo-2-fluorophenyl)methanamine
• 1019558-55-4
• DTXSID90651449
• BS-19140
• AKOS000227381
• 2-(Benzylaminomethyl)-4-bromo-1-fluorobenzene

• MDL： MFCD11140720
• Inchi： 1S/C14H13BrFN/c15-13-6-7-14(16)12(8-13)10-17-9-11-4-2-1-3-5-11/h1-8,17H,9-10H2
• InChI Key： NDINODOEORPMRD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CNCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 293.02200
• Monoisotopic Mass: 293.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 4.26890